1-{3-[1-(3-chlorobenzyl)-4-piperidinyl]propanoyl}-4-ethylpiperazine

• IUPAC Name: 3-[1-[(3-chlorophenyl)methyl]piperidin-4-yl]-1-(4-ethylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C21H32ClN3O/c1-2-23-12-14-25(15-13-23)21(26)7-6-18-8-10-24(11-9-18)17-19-4-3-5-20(22)16-19/h3-5,16,18H,2,6-15,17H2,1H3
• InChI Key: VNFOYAJCYFTODW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CCC2CCN(CC2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H32ClN3O
• Molecular Weight: 377.9 g/mol

Description

The compound “1-{3-[1-(3-chlorobenzyl)-4-piperidinyl]propanoyl}-4-ethylpiperazine” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs. The presence of the chlorobenzyl group suggests that it might have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a chlorobenzyl group, and a propanoyl group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the chlorobenzyl group could undergo nucleophilic aromatic substitution reactions. The piperazine ring could also participate in various reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the presence and location of the various functional groups within the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs containing a piperazine ring act on the central nervous system, but without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

As with any chemical compound, handling “1-{3-[1-(3-chlorobenzyl)-4-piperidinyl]propanoyl}-4-ethylpiperazine” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preclinical studies, it could be further developed and eventually tested in clinical trials.